Cas no 7465-98-7 ((2,4,6-tribromophenyl) 4-methoxybenzoate)
7465-98-7 structure
Product Name:(2,4,6-tribromophenyl) 4-methoxybenzoate
CAS No:7465-98-7
MF:C14H9Br3O3
MW:464.931462049484
CID:979699
PubChem ID:346063
Update Time:2025-04-19
(2,4,6-tribromophenyl) 4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- (2,4,6-tribromophenyl) 4-methoxybenzoate
- NSC404078
- 7465-98-7
- DTXSID10323479
- NSC-404078
-
- Inchi: 1S/C14H9Br3O3/c1-19-10-4-2-8(3-5-10)14(18)20-13-11(16)6-9(15)7-12(13)17/h2-7H,1H3
- InChI Key: FWJJMLBDXQRBML-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1OC(C1C=CC(=CC=1)OC)=O)Br)Br
Computed Properties
- Exact Mass: 461.81007
- Monoisotopic Mass: 461.81018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
(2,4,6-tribromophenyl) 4-methoxybenzoate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
7465-98-7 ((2,4,6-tribromophenyl) 4-methoxybenzoate) Related Products
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